Cas no 39516-03-5 ((R)-(-)-4-Phenyl-2-butanol)

(R)-(-)-4-Phenyl-2-butanol structure
(R)-(-)-4-Phenyl-2-butanol structure
Product Name:(R)-(-)-4-Phenyl-2-butanol
CAS No:39516-03-5
MF:C10H14O
MW:150.217563152313
MDL:MFCD03093081
CID:89363
PubChem ID:24879723
Update Time:2025-04-18

(R)-(-)-4-Phenyl-2-butanol Chemical and Physical Properties

Names and Identifiers

    • (R)-(-)-4-Phenyl-2-butanol
    • (R)-(?)-4-Phenyl-2-butanol
    • UNII-3R10Q45I3F
    • Benzenepropanol, alpha-methyl-, (alphaR)-
    • (R)-4-phenyl-butan-2-ol
    • (R)-alpha-Methylbenzenepropanol
    • 39516-03-5
    • D97163
    • (R)-1-Methyl-3-phenylpropanol
    • Q27257921
    • (-)-4-Phenyl-2-butanol
    • BENZENEPROPANOL, .ALPHA.-METHYL-, (.ALPHA.R)-
    • MFCD03093081
    • 4-Phenyl-2-butanol, (2R)-
    • DTXSID301032067
    • (.ALPHA.R)-.ALPHA.-METHYLBENZENEPROPANOL
    • EN300-298248
    • (R)-4-Phenyl-2-butanol
    • GDWRKZLROIFUML-SECBINFHSA-N
    • (alphar)-alpha-Methylbenzenepropanol
    • (2R)-4-phenyl-2-butanol
    • (2R)-4-phenylbutan-2-ol
    • (R)-.ALPHA.-METHYLBENZENEPROPANOL
    • SCHEMBL2942767
    • CS-0179418
    • (R)-(-)-4-Phenyl-2-butanol, 98%, optical purity ee: 99% (GLC)
    • AKOS025295288
    • Benzenepropanol, alpha-methyl-, (R)-
    • 4-Phenyl-2-butanol, (R)-
    • (R)-1-Methyl-3-phenyl-1-propanol
    • BENZENEPROPANOL, .ALPHA.-METHYL-, (R)-
    • BS-53185
    • (R)-4-Phenylbutan-2-ol
    • 3R10Q45I3F
    • MDL: MFCD03093081
    • Inchi: 1S/C10H14O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3/t9-/m1/s1
    • InChI Key: GDWRKZLROIFUML-SECBINFHSA-N
    • SMILES: O[C@H](C)CCC1C=CC=CC=1
    • BRN: 5248382

Computed Properties

  • Exact Mass: 150.10400
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 95
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 0.976 g/mL at 25 °C(lit.)
  • Boiling Point: 206-207 °C(lit.)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.5150(lit.)
  • PSA: 20.23000
  • LogP: 2.00000
  • Solubility: Not determined
  • Optical Activity: [α]20/D −17.0°, c = 1% in chloroform

(R)-(-)-4-Phenyl-2-butanol Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Safety Term:S24/25

(R)-(-)-4-Phenyl-2-butanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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39516-03-5 98%
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abcr
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Key Organics Ltd
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Apollo Scientific
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£137.00 2025-02-19
Enamine
EN300-298248-0.05g
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$19.0 2025-03-19
Enamine
EN300-298248-0.1g
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Enamine
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(R)-(-)-4-Phenyl-2-butanol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Pyridoxal 5′-phosphate ,  FAD ,  Magnesium chloride Catalysts: NADP ,  NAD ,  DNA, (horse liver alcohol dehydrogenase isoenzyme S cDNA plus flanks) Solvents: Isopropanol ,  Water ;  48 h, pH 8, 30 °C
Reference
Stereo-Divergent Enzyme Cascades to Convert Racemic 4-Phenyl-2-Butanol into either (S)- or (R)-Corresponding Chiral Amine
Romero-Fernandez, Maria; Paradisi, Francesca, ChemBioChem, 2022, 23(8),

(R)-(-)-4-Phenyl-2-butanol Raw materials

(R)-(-)-4-Phenyl-2-butanol Preparation Products

(R)-(-)-4-Phenyl-2-butanol Related Literature

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